Cas no 29607-95-2 (2-Propanol, 1-[bis(2-hydroxyethyl)amino]-3-phenoxy-)

• Product Name: 2-Propanol, 1-[bis(2-hydroxyethyl)amino]-3-phenoxy-
• CAS No: 29607-95-2
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 1442502
• PubChem ID: 3721527
• Update Time: 2025-04-20

2-Propanol, 1-[bis(2-hydroxyethyl)amino]-3-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[bis(2-hydroxyethyl)amino]-3-phenoxy-
• 1-[bis(2-hydroxyethyl)amino]-3-phenoxypropan-2-ol
• 1-[Bis(2-hydroxyethyl)amino]-3-phenoxy-2-propanol
• AKOS016054928
• 29607-95-2
• DTXSID401234602
• AKOS002685253
• STK370577

• Inchi： 1S/C13H21NO4/c15-8-6-14(7-9-16)10-12(17)11-18-13-4-2-1-3-5-13/h1-5,12,15-17H,6-11H2
• InChI Key： KNKJIUZGNTUAJN-UHFFFAOYSA-N
• SMILES： OC(COC1C=CC=CC=1)CN(CCO)CCO

Computed Properties

• Exact Mass: 255.14713
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• PSA: 73.16